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Abstract
Iridium(3+) acetate (CAS No. 52705-52-9) is a coordination compound with significant

applications in catalysis, particularly in organic synthesis and as a precursor for other catalysts.

[1][2][3] Its utility in research and development necessitates a thorough understanding of its

safety profile and proper handling procedures to ensure the well-being of laboratory personnel

and the integrity of experimental outcomes. This guide provides an in-depth overview of the

material's properties, hazards, handling protocols, and emergency procedures, compiled from

various safety data sheets and chemical suppliers.

Chemical and Physical Properties
Iridium(3+) acetate is a complex organometallic compound. While detailed physical properties

are not consistently reported across all sources, the available data is summarized below. It is

typically described as a teal or dark-colored solid and is known for its stability under appropriate

storage conditions.[1][4]
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Property Value Source(s)

CAS Number 52705-52-9 [1][4][5][6][7][8][9]

Molecular Formula C14H24Ir3O18 [4][6]

Molecular Weight ~1056.98 g/mol [4][6]

Appearance Teal or dark-colored solid [1][4]

Solubility
Slight solubility in DMSO and

methanol
[4]

Storage Conditions
2-8°C, protect from light, store

under nitrogen
[6][8]

Safety and Hazard Information
Iridium(3+) acetate is classified as a hazardous substance and requires careful handling. The

primary hazards are related to eye and skin contact.

GHS Hazard Statements
Hazard Statement Description Source(s)

H315 Causes skin irritation. [3]

H317
May cause an allergic skin

reaction.
[10]

H318 Causes serious eye damage. [10]

H319 Causes serious eye irritation. [3]

Toxicological Information
Detailed toxicological studies on Iridium(3+) acetate are limited. However, it is known to cause

serious eye damage and may cause an allergic skin reaction.[10] No classification data on

carcinogenic, mutagenic, or reproductive toxicity is currently available from major regulatory

bodies.[10]
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Handling and Storage
Proper handling and storage procedures are critical to minimize risks associated with

Iridium(3+) acetate.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

PPE Type Specification Source(s)

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.
[10]

Skin Protection
Impervious gloves (e.g., nitrile

rubber).
[10]

Body Protection Laboratory coat. [10]

Respiratory Protection
Use a suitable respirator if high

concentrations are present.
[10]

Safe Handling Practices
Avoid breathing dust, fume, gas, mist, vapors, or spray.[10]

Wash hands thoroughly after handling.

Keep the container tightly sealed.[10]

Ensure good ventilation in the workplace.[10]

Avoid contact with eyes, skin, and clothing.

Storage Conditions
Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.[10]
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Store away from oxidizing agents.[10]

Recommended storage temperature is between 2-8°C.[6]

Store under an inert atmosphere (e.g., nitrogen) and protect from light.[4][8]

Experimental Protocols and Considerations
While specific, detailed experimental protocols for Iridium(3+) acetate are proprietary and

depend on the reaction, general guidelines for handling air-sensitive catalysts are applicable.

General Protocol for Handling an Air-Sensitive Catalyst
Many iridium complexes, including Iridium(3+) acetate, are air-sensitive and require handling

under an inert atmosphere to prevent degradation and ensure catalytic activity.

Glassware Preparation: All glassware should be thoroughly dried in an oven (e.g., at 125°C

overnight) and cooled under a stream of dry, inert gas (e.g., nitrogen or argon).[11][12]

Inert Atmosphere: Reactions should be carried out in a glove box or using Schlenk line

techniques to maintain an inert atmosphere.[13][14]

Solvent and Reagent Preparation: Use anhydrous solvents and ensure all other reagents are

free from water and oxygen.

Catalyst Transfer: Transfer the catalyst from its storage container to the reaction vessel

within the inert atmosphere of a glove box or using a syringe through a septum.[11][12]

Reaction Monitoring: Monitor the reaction progress using appropriate analytical techniques

(e.g., TLC, GC, NMR).

Work-up and Purification: Quench the reaction and perform work-up and purification steps as

required by the specific protocol, keeping in mind the potential sensitivity of the products.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.
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First Aid Measures
Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical advice.

[10]

Skin Contact

Immediately wash with soap

and water and rinse

thoroughly. Seek immediate

medical advice.

[10]

Eye Contact

Rinse the opened eye for

several minutes under running

water. Consult a physician.

[10]

Ingestion Seek medical treatment. [10]

Spill Response
A minor spill in a laboratory can be managed by trained personnel with the appropriate spill kit.

For large spills, evacuate the area and contact emergency services.

Visualized Workflows and Relationships
To aid in the understanding of handling procedures and logical relationships, the following

diagrams are provided.
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Caption: Experimental Workflow for Handling Iridium(3+) Acetate.
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Caption: Emergency Spill Response Workflow.
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Caption: Simplified Iridium Catalytic Cycle.

Conclusion
Iridium(3+) acetate is a valuable catalyst in chemical research and development. Its effective

use is predicated on a strong foundation of safety and proper handling. Researchers,

scientists, and drug development professionals must adhere to the guidelines outlined in this
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document and the substance's Safety Data Sheet to mitigate risks and ensure successful

experimental outcomes. A thorough understanding of its properties and hazards is paramount

for its responsible application in the advancement of science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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